Cas no 36051-67-9 (Inosine 5'-triphosphate disodium salt)

• Product name: Inosine 5'-triphosphate disodium salt
• CAS No: 36051-67-9
• MF: C₁₀H₁₇N₄Na₂O₁₆P₃
• MW: 588.160007238388
• CID: 89180
• PubChem ID: 136171007

Inosine 5'-triphosphate disodium salt Chemical and Physical Properties

Names and Identifiers

• inosine 5'-triphosphate, disodium salt dihydrate
• Inosine-5'-triphosphate disodium salt
• inosine 5'-triphosphate, disodium salt
• Inosine 5'-(tetrahydrogen triphosphate) disodium salt
• ITP disodium salt
• EINECS 252-848-8
• INOSINE-5-TRIPHOSPHORICACIDSODIUMSALT
• DTXSID70189619
• 36051-67-9
• disodium;[[[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] hydrogen phosphate;dihydrate
• DTXCID80112110
• Inosine 5'-triphosphate disodium salt

• Inchi： InChI=1S/C10H15N4O14P3.2Na.2H2O/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;2*1H2/q;2*+1;;/p-2/t4-,6-,7-,10-;;;;/m1..../s1
• InChI Key： CCOQGXCVVJRPEU-KWIZKVQNSA-L
• SMILES： O.O.[Na+].[Na+].O=C1N=CNC2N([C@@H]3O[C@H](COP(OP(OP([O-])(O)=O)(=O)[O-])(O)=O)[C@@H](O)[C@H]3O)C=NC1=2

Computed Properties

• Exact Mass: 529.949153
• Monoisotopic Mass: 529.949153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 870
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 274

Experimental Properties

• Boiling Point: 994.9°C at 760 mmHg
• Flash Point: 555.5°C
• PSA: 308.17000
• LogP: -1.04150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates